1-{[(3-Chloro-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol

• Molecular Formula: C11H15ClFNO
• Molecular Weight: 231.69 g/mol
• IUPAC Name: 1-[(3-chloro-4-fluorophenyl)methylamino]-2-methylpropan-2-ol
• InChI: InChI=1S/C11H15ClFNO/c1-11(2,15)7-14-6-8-3-4-10(13)9(12)5-8/h3-5,14-15H,6-7H2,1-2H3
• InChI Key: WRZOUVQFALIPTP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNCC1=CC(=C(C=C1)F)Cl)O

Description

1-{[(3-Chloro-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol is a secondary amine-alcohol derivative featuring a 3-chloro-4-fluorobenzyl group attached to a 2-methylpropan-2-ol backbone. Its molecular formula is C₁₁H₁₄ClFNO, with a calculated molecular weight of 230.7 g/mol. The chloro and fluoro groups confer electron-withdrawing effects, while the amino alcohol moiety enhances hydrogen-bonding capacity, making it soluble in polar solvents like water and ethanol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{[(3-Chloro-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol typically involves the reaction of 3-chloro-4-fluorobenzylamine with 2-methylpropan-2-ol under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The use of advanced purification techniques, such as chromatography and crystallization, ensures that the final product meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

1-{[(3-Chloro-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

Substitution: The aromatic ring can undergo electrophilic or nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce amines or alcohols. Substitution reactions can result in a variety of substituted aromatic compounds.

Scientific Research Applications

1-{[(3-Chloro-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein binding.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-{[(3-Chloro-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to these targets, altering their activity and leading to various biological effects. The specific pathways involved depend on the nature of the target and the context in which the compound is used.

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Substituents
1-{[(3-Chloro-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol (Target)	C₁₁H₁₄ClFNO	230.7	Amino alcohol	3-Cl, 4-F on phenyl
1-(1-(3-Chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one [2]	C₁₁H₁₀ClFN₃O	254.5	Triazole, acetyl	3-Cl, 4-F on phenyl, methyl
4-Chloro-3-methyl-phenol [4]	C₇H₇ClO	142.6	Phenol	4-Cl, 3-methyl
5-(3-Chlorophenylsulfanyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde [3]	C₁₂H₉ClF₃N₂OS	333.7	Pyrazole, sulfanyl, aldehyde, CF₃	3-Cl on phenyl, CF₃
1-{[(4-fluorophenyl)methyl][(1-methyl-1H-pyrrol-2-yl)methyl]amino}-3-(2-methylphenoxy)propan-2-ol [5]	C₂₃H₂₈FN₂O₂	393.5	Amino alcohol, pyrrole, phenoxy	4-F on phenyl, 2-methylphenoxy

Key Observations:

Phenolic –OH groups () are acidic (pKa ~10), whereas the target’s –OH and –NH groups are basic or neutral, affecting solubility and reactivity.

Substituent Effects :

• Halogen Positioning : The 3-Cl and 4-F on the phenyl ring in the target compound create a meta-para substitution pattern, enhancing dipole moments compared to 4-F-only analogs (e.g., ). This may increase steric hindrance and alter binding affinities in biological systems.
• Electron-Withdrawing Groups : CF₃ () and Cl/F (Target) reduce electron density in aromatic systems, influencing electrophilic substitution rates.

Physical and Electronic Properties

Table 2: Comparative Physical Properties

Compound Name	Melting Point (°C)	Solubility Profile	LogP (Predicted)
Target Compound	~80–90*	High in polar solvents (H₂O, EtOH)	1.8
4-Chloro-3-methyl-phenol [4]	65–68	Soluble in EtOH, benzene, CHCl₃	2.5
Triazole Derivative ()	Not reported	Moderate in DMSO, CH₃CN	2.2
Pyrazole Derivative ()	Not reported	Low in H₂O, high in DCM	3.1

*Estimated based on amino alcohol analogs.

Key Observations:

• Solubility: The target compound’s amino alcohol moiety enhances aqueous solubility compared to phenol () and pyrazole () derivatives.
• Lipophilicity : The pyrazole derivative’s trifluoromethyl group () increases LogP (3.1), suggesting higher membrane permeability than the target compound (LogP 1.8).

Biological Activity

1-{[(3-Chloro-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol, also known by its CAS number 1249603-67-5, is a compound with significant biological activity. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

The compound has the following chemical characteristics:

• Molecular Formula : C₁₁H₁₅ClFNO
• Molecular Weight : 231.69 g/mol
• Structural Features : The presence of a chloro and a fluorine atom on the aromatic ring contributes to its biological activity.

The biological activity of this compound is primarily attributed to its interaction with specific biological targets, including enzymes and receptors. Notably, the chloro and fluorine substituents enhance lipophilicity, which may improve membrane permeability and bioavailability.

Antibacterial Properties

Recent studies have demonstrated that compounds with similar structures exhibit significant antibacterial activity. For instance, derivatives of the 3-chloro-4-fluorophenyl motif have shown effectiveness against various Gram-positive and Gram-negative bacteria:

Compound	Target Bacteria	Minimum Inhibitory Concentration (MIC)
Compound A	Staphylococcus aureus	20 µM
Compound B	Escherichia coli	40 µM
Compound C	Pseudomonas aeruginosa	200 nM

These results suggest that 1-{[(3-Chloro-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol could have similar antibacterial properties due to its structural similarities to these active compounds .

Tyrosinase Inhibition

The compound's structural features allow it to inhibit tyrosinase (EC 1.14.18.1), an enzyme involved in melanin production. Inhibition of this enzyme can have applications in treating hyperpigmentation disorders. Studies indicate that the incorporation of the 3-chloro-4-fluorophenyl fragment enhances inhibitory activity against tyrosinase, demonstrating a promising avenue for cosmetic and therapeutic applications .

Case Studies

• Antimicrobial Study : A recent study assessed the antimicrobial efficacy of compounds similar to 1-{[(3-Chloro-4-fluorophenyl)methyl]amino}-2-methylpropan-2-ol against multi-drug resistant strains. The findings revealed that these compounds exhibited potent activity at non-cytotoxic concentrations, significantly outperforming traditional antibiotics in some cases .
• Tyrosinase Inhibition Research : Another investigation focused on the inhibitory effects of new compounds containing the 3-chloro-4-fluorophenyl moiety on tyrosinase activity. The results indicated that these compounds could serve as effective agents for skin lightening treatments, with IC₅₀ values significantly lower than those of established inhibitors .